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Compound of Interest

2-Heptanone, 7-(methylamino)-
(6C1,9Cl)

Cat. No.: B022891

Compound Name:

For researchers, scientists, and professionals engaged in drug development, a thorough
understanding of novel chemical entities is paramount. This document provides a detailed
technical guide to the molecular properties of 7-(methylamino)heptan-2-one.

This whitepaper outlines the fundamental molecular characteristics of 7-(methylamino)heptan-
2-one, a compound of interest in various research and development sectors. The information
presented herein is intended to serve as a foundational resource for laboratory and clinical
investigations.

Molecular Formula and Weight

The chemical structure of 7-(methylamino)heptan-2-one dictates its empirical and molecular
formulas, which in turn determine its molecular weight. Based on its composition of carbon,
hydrogen, nitrogen, and oxygen atoms, the precise molecular characteristics have been
determined.

The molecular formula for 7-(methylamino)heptan-2-one is C8H17NO.[1] This composition
leads to a calculated molecular weight of 143.23 g/mol .[1] A summary of these key quantitative
data points is provided in the table below for ease of reference and comparison.
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Property Value
Molecular Formula C8H17NO
Molecular Weight 143.23 g/mol

Structural Representation

To visualize the logical relationship of the atoms within the 7-(methylamino)heptan-2-one
molecule, a structural diagram is provided. This representation illustrates the connectivity of the
constituent atoms, forming the heptan-2-one backbone with a methylamino group at the

seventh carbon position.
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Figure 1: Chemical structure of 7-(methylamino)heptan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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